Cas no 1387557-09-6 (2-Bromo-5-(4-methoxy-phenyl)-5,6-dihydro-4H-benzothiazol-7-one)

• Product Name: 2-Bromo-5-(4-methoxy-phenyl)-5,6-dihydro-4H-benzothiazol-7-one
• CAS No: 1387557-09-6
• MF: C₁₄H₁₂BrNO₂S
• MW: 338.219581604004
• CID: 5169758
• Update Time: 2025-06-09

2-Bromo-5-(4-methoxy-phenyl)-5,6-dihydro-4H-benzothiazol-7-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(4-methoxy-phenyl)-5,6-dihydro-4H-benzothiazol-7-one
• 2-Bromo-5-(4-methoxyphenyl)-5,6-dihydrobenzo[d]thiazol-7(4H)-one

• Inchi： 1S/C14H12BrNO2S/c1-18-10-4-2-8(3-5-10)9-6-11-13(12(17)7-9)19-14(15)16-11/h2-5,9H,6-7H2,1H3
• InChI Key： BQKUWEXUMRTAHM-UHFFFAOYSA-N
• SMILES： S1C2C(=O)CC(C3=CC=C(OC)C=C3)CC=2N=C1Br

Additional information on 2-Bromo-5-(4-methoxy-phenyl)-5,6-dihydro-4H-benzothiazol-7-one

Introduction to 2-Bromo-5-(4-methoxy-phenyl)-5,6-dihydro-4H-benzothiazol-7-one (CAS No. 1387557-09-6)

2-Bromo-5-(4-methoxy-phenyl)-5,6-dihydro-4H-benzothiazol-7-one, identified by its CAS number 1387557-09-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a bromine substituent and a methoxy group on the phenyl ring, contribute to its unique chemical properties and potential applications.

The benzothiazole core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of pharmacological effects including antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern in 2-Bromo-5-(4-methoxy-phenyl)-5,6-dihydro-4H-benzothiazol-7-one imparts distinct reactivity and binding characteristics, making it a valuable candidate for further investigation. Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel therapeutic agents, particularly those targeting complex diseases such as cancer and neurodegenerative disorders.

In recent years, there has been a surge in research focused on modulating the activity of benzothiazole derivatives to develop more effective and selective drugs. The bromine atom in 2-Bromo-5-(4-methoxy-phenyl)-5,6-dihydro-4H-benzothiazol-7-one serves as a versatile handle for further chemical modification, enabling the synthesis of analogs with tailored biological properties. This flexibility has made this compound an attractive starting point for structure-activity relationship (SAR) studies aimed at optimizing pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of 2-Bromo-5-(4-methoxy-phenyl)-5,6-dihydro-4H-benzothiazol-7-one is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its scaffold to develop novel inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated its utility in generating derivatives that inhibit kinases and other enzymes implicated in tumor growth and metastasis. These findings underscore the compound's significance as a building block in oncology research.

The methoxy group on the phenyl ring of 2-Bromo-5-(4-methoxy-phenyl)-5,6-dihydro-4H-benzothiazol-7-one plays a crucial role in modulating its biological activity. This substituent can influence both electronic and steric properties, affecting how the molecule interacts with biological targets. Computational studies have shown that the methoxy group enhances binding affinity to certain protein receptors by stabilizing key interactions through hydrogen bonding or hydrophobic effects. Such insights are invaluable for rational drug design and optimizing lead compounds.

Moreover, the dihydrobenzothiazole moiety in this compound contributes to its overall bioactivity by providing a rigid framework that mimics natural product scaffolds known to exhibit therapeutic effects. The bromine atom, while often associated with reactivity in organic synthesis, also serves as a point for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to introduce diverse functional groups into molecular structures, expanding the chemical space available for drug discovery.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 2-Bromo-5-(4-methoxy-phenyl)-5,6-dihydro-4H-benzothiazol-7-one, enabling high-throughput screening and rapid optimization of derivatives. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, making it feasible to explore large libraries of analogs efficiently. This progress has accelerated the discovery pipeline for novel benzothiazole-based drugs.

The pharmacological profile of 2-Bromo-5-(4-methoxy-phenyl)-5,6-dihydro-4H-benzothiazol-7-one has been investigated across multiple disease models. Preclinical studies have revealed promising activities against various pathological conditions, including inflammation and neurodegeneration. The compound's ability to modulate signaling pathways relevant to these diseases makes it a compelling candidate for further development. Additionally, its favorable pharmacokinetic properties suggest potential for translation into clinical applications.

In conclusion,2-Bromo-5-(4-methoxy-phenyl)-5,6-dihydro-4H-benzothiazol-7-one (CAS No. 1387557-09-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Ongoing research continues to uncover new applications for this compound and its derivatives, reinforcing its importance as a key intermediate in drug development. As our understanding of molecular interactions evolves,2-Bromo-5-(4-methoxy-pheno l)-5 , 6 -dihydro - 4 H -benzothiazol - 7 -one is poised to play an increasingly pivotal role in addressing unmet medical needs across various therapeutic areas.